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Compound of Interest

Compound Name: Lithium arsenate

Cat. No.: B082853

For Immediate Release

This technical guide provides an in-depth overview of lithium arsenate (LisAsOa4), a compound
of significant interest in various research and development sectors. This document is intended
for researchers, scientists, and drug development professionals, offering detailed information
on its chemical identity, physical and chemical properties, safety protocols, and handling
procedures.

Chemical Identification

Identifier Value

Chemical Name Lithium Arsenate
CAS Number 13478-14-3[1][2]
Molecular Formula LisAsO4[1][3]
Molecular Weight 159.74 g/mol [2][3]

Trilithium arsenate, Arsenic acid (H3AsOa4),

Synonyms ilithi
trilithium salt[2][3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of lithium arsenate is presented
below.
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Property Value

Appearance White powder[2]

Density 3.07 g/cm?3[2][5]

Melting Point 35°C[3]

Water Solubility Insoluble in water[2][5]
Solubility Soluble in dilute acetic acid[2][5]

Material Safety Data

The following table summarizes the key safety information for lithium arsenate, based on its
Safety Data Sheet (SDS).

Hazard Identification GHS Classification

Acute Toxicity, Oral Toxic if swallowed (H301)[4][6]
Acute Toxicity, Inhalation Toxic if inhaled (H331)[4][6]
Carcinogenicity May cause cancer (H350)[4][6][7]

Hazardous to the Aquatic Environment, Acute ) o
Very toxic to aquatic life (H400)[4][6]

Hazard
Hazardous to the Aquatic Environment, Long- Very toxic to aquatic life with long lasting effects
Term Hazard (H410)[6][7]

Experimental Protocols
Handling and Storage

Personal Protective Equipment (PPE):
e Hand Protection: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use chemical safety goggles and/or a full-face shield.
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» Skin and Body Protection: Wear a chemical-resistant apron or other impervious clothing.

o Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges for
arsenic compounds if inhalation of dust is possible.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.
o Use a closed system for transfers and reactions whenever possible.

Handling Procedures:

Obtain special instructions before use.[8]

Do not handle until all safety precautions have been read and understood.[8]

Avoid creating dust.

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke in the work area.[8]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Store away from incompatible materials.

e Store locked up.[8]

First-Aid Measures

 |If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[8]

« If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a POISON CENTER or doctor/physician.[8]
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 In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.
Immediate medical attention is required.[8]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Seek immediate medical advice.[8]

Disposal
» Dispose of contents/container to an approved waste disposal plant.[8]

» Disposal must be in accordance with all applicable federal, state, and local regulations.

e Do not allow product to enter drains or waterways.[8]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of lithium arsenate,

from acquisition to disposal.
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Caption: Safe handling workflow for lithium arsenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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